3-(Oxolan-3-yl)azepane-1-carboxamide

• IUPAC Name: 3-(oxolan-3-yl)azepane-1-carboxamide
• InChI: InChI=1S/C11H20N2O2/c12-11(14)13-5-2-1-3-9(7-13)10-4-6-15-8-10/h9-10H,1-8H2,(H2,12,14)
• InChI Key: VWNIXJJFAJKGIR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC(C1)C2CCOC2)C(=O)N
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol
• CAS No.: 2408957-76-4

Description

3-(Oxolan-3-yl)azepane-1-carboxamide is a bicyclic compound featuring a seven-membered azepane ring fused with a tetrahydrofuran (oxolane) moiety. Its molecular formula is C₁₁H₁₈O₅, with a molecular weight of 230.26 g/mol and CAS number 73690-99-0 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Oxolan-3-yl)azepane-1-carboxamide typically involves the reaction of azepane derivatives with oxolane derivatives under specific conditions. One common method includes the use of azepane-1-carboxylic acid, which is reacted with oxolane-3-amine in the presence of coupling agents such as N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the desired product.

Industrial Production Methods

Industrial production of 3-(Oxolan-3-yl)azepane-1-carboxamide may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and purity. This includes the use of continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

3-(Oxolan-3-yl)azepane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the oxolane or azepane rings, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and nucleophiles such as amines or thiols are employed under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include hydroxylated derivatives, amine derivatives, and various substituted compounds depending on the specific reagents and conditions used.

Scientific Research Applications

3-(Oxolan-3-yl)azepane-1-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Oxolan-3-yl)azepane-1-carboxamide involves its interaction with specific molecular targets and pathways. The oxolane and azepane rings provide structural rigidity, allowing the compound to fit into specific binding sites on target proteins or enzymes. This interaction can modulate the activity of these targets, leading to various biological effects. The carboxamide group may also play a role in hydrogen bonding and other interactions that stabilize the compound’s binding to its targets.

Comparison with Similar Compounds

Structural Comparison

Key Compounds Analyzed:

2-Oxo-N-(3-(3-(phenylsulfonyl)phenyl)propyl)azepane-1-carboxamide (3a)

4-(1-(4-Chlorobenzyl)-1H-1,2,3-triazol-4-yl)-N-(4-fluorophenethyl)-2-oxo-2H-chromene-3-carboxamide

6-(Azepan-1-ylsulfonyl)-N-(3-propan-2-yloxypropyl)-2-pyridin-3-yl-quinoline-4-carboxamide

rac-(1R,2R)-2-(Trifluoromethyl)cyclopropane-1-carboximidamide

Table 1: Structural and Functional Group Differences

Compound	Core Structure	Key Functional Groups	Molecular Weight (g/mol)
3-(Oxolan-3-yl)azepane-1-carboxamide	Azepane + oxolane	Carboxamide, ether	230.26
2-Oxo-azepane-1-carboxamide (3a)	Azepane + phenylsulfonyl	Oxo, carboxamide, sulfonyl	312.12
Coumarin-carboxamide derivative	Chromene + triazole	Carboxamide, triazole, fluorophenethyl	~450 (estimated)
Quinoline-carboxamide	Quinoline + sulfonyl	Sulfonyl, carboxamide, ether	~500 (estimated)
Trifluoromethyl cyclopropane derivative	Cyclopropane	Trifluoromethyl, carboximidamide	194.15

Key Observations :

• The oxolane ring in the target compound provides enhanced rigidity compared to linear alkyl chains in 3a or cyclopropane derivatives .
• The coumarin-triazole hybrid introduces aromaticity and fluorinated groups, which are linked to improved pharmacokinetic profiles .

Physicochemical Properties

Table 2: Spectral and Physical Data

Compound	FT-IR (cm⁻¹)	HRMS (EI) [M]+	Synthesis Method
3-(Oxolan-3-yl)azepane-1-carboxamide	Not reported	Not reported	Likely traditional amidation
2-Oxo-azepane-1-carboxamide (3a)	1304 (s, S=O), 1151 (s)	312.1187 (calc. 312.1184)	Ni/Photoredox dual catalysis
Quinoline-carboxamide	Not reported	Not reported	Multi-step sulfonylation/amidation

Analysis :

• The sulfonyl group in 3a shows strong IR absorption at 1304 cm⁻¹ (S=O stretch), absent in the oxolane-containing target compound .
• The target compound’s lack of sulfonyl or triazole groups may result in lower logP , favoring aqueous solubility but limiting lipid bilayer penetration .

Pharmacological Potential

• 3-(Oxolan-3-yl)azepane-1-carboxamide : The oxolane ring’s rigidity may stabilize bioactive conformations, while the carboxamide can engage in hydrogen bonding with targets like proteases or GPCRs .
• 3a (phenylsulfonyl) : The sulfonyl group enhances binding to hydrophobic pockets (e.g., kinase ATP-binding sites) but may increase metabolic instability .
• Coumarin-triazole derivative : Fluorophenethyl and triazole groups are associated with antimicrobial and anticancer activity, though higher molecular weight may limit bioavailability .